Cas no 31299-92-0 (5-(2-Chloroethyl)-4-methyl-2-phenyl-1,3-thiazole)

5-(2-Chloroethyl)-4-methyl-2-phenyl-1,3-thiazole structure
31299-92-0 structure
Product Name:5-(2-Chloroethyl)-4-methyl-2-phenyl-1,3-thiazole
CAS No:31299-92-0
MF:C12H12ClNS
MW:237.748380661011
CID:2107300
Update Time:2023-08-03

5-(2-Chloroethyl)-4-methyl-2-phenyl-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

    • 5-(2-chloroethyl)-4-methyl-2-phenylThiazole
    • 5-(2-chloroethyl)-4-methyl-2-phenyl-1,3-thiazole
    • 5-(2-Chloroethyl)-4-methyl-2-phenyl-1,3-thiazole
    • Inchi: 1S/C12H12ClNS/c1-9-11(7-8-13)15-12(14-9)10-5-3-2-4-6-10/h2-6H,7-8H2,1H3
    • InChI Key: CCKKAHCIAYAMBA-UHFFFAOYSA-N
    • SMILES: ClCCC1=C(C)N=C(C2C=CC=CC=2)S1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 194
  • Topological Polar Surface Area: 41.1
Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk